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Compound of Interest

Compound Name: Bromo-PEG1-Acid

Cat. No.: B606382 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate, essential safety and logistical information for

handling Bromo-PEG1-Acid, offering procedural, step-by-step guidance to foster a secure

research environment.

Bromo-PEG1-Acid, a member of the polyethylene glycol (PEG) family of compounds, requires

careful handling due to its chemical properties and the potential hazards associated with

related substances. While a safety data sheet (SDS) for Bromo-PEG1-Acid classifies it as not

a hazardous substance or mixture, it is crucial to adhere to recommended safety precautions.

[1] The broader category of PEG compounds may be contaminated with ethylene oxide and

1,4-dioxane, both of which are potential carcinogens.[2][3] Additionally, some PEG compounds

have been shown to cause irritation and have evidence of genotoxicity, particularly on broken

skin.[2]

Given the presence of both a bromine atom and a carboxylic acid functional group, it is prudent

to handle Bromo-PEG1-Acid with the care afforded to potentially irritating substances. Safety

data sheets for other brominated carboxylic acids indicate they can cause skin and eye

irritation.
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To ensure the safety of laboratory personnel, a combination of personal protective equipment

and engineering controls is essential.

Control Type Recommendation Rationale

Engineering Controls

Use in a well-ventilated area,

preferably within a chemical

fume hood.

To minimize inhalation of any

potential dust or aerosols.[1]

Provide an accessible safety

shower and eye wash station.

For immediate

decontamination in case of

accidental exposure.

Eye Protection
Wear safety goggles with side-

shields.

To protect eyes from splashes

or dust particles.

Hand Protection
Wear protective gloves (e.g.,

nitrile).
To prevent skin contact.

Skin and Body Protection
Wear impervious clothing,

such as a lab coat.

To protect skin from accidental

spills.

Respiratory Protection

A suitable respirator should be

used if ventilation is

inadequate or for large spills.

To prevent inhalation of dust or

aerosols.

Operational and Handling Plan
A systematic approach to handling Bromo-PEG1-Acid will minimize the risk of exposure and

ensure the integrity of your experiments.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, well-ventilated area.

Recommended storage temperature is -20°C.

Keep away from direct sunlight and sources of ignition.
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Weighing and Aliquoting:

Perform these tasks in a designated area, preferably within a chemical fume hood, to control

potential dust.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

Avoid creating dust.

Close the container tightly after use.

Dissolving and Reactions:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

If heating is required, use a controlled heating source such as a heating mantle or water

bath.

Ensure all reaction vessels are properly secured.

Disposal Plan
Proper disposal of Bromo-PEG1-Acid and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Chemical Disposal: Dispose of unused Bromo-PEG1-Acid and any solutions

containing the compound in accordance with federal, state, and local regulations. Do not

pour down the drain.

Contaminated Materials: Any materials that have come into contact with Bromo-PEG1-Acid,

such as gloves, weighing paper, and pipette tips, should be considered contaminated.

Container Disposal: Dispose of the original container in accordance with regulations. Do not

reuse empty containers.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult, provide

cardiopulmonary resuscitation (CPR). Seek

medical attention.

Skin Contact
Remove contaminated clothing and wash the

affected area with soap and water.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Remove contact lenses if

present and easy to do. Seek prompt medical

attention.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.

Chemical Spill Response Workflow:

Initial Actions Assessment

Cleanup Procedure
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Caption: Workflow for responding to a chemical spill of Bromo-PEG1-Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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